2-(4-Fluoro-2-methylphenyl)pyrrolidine hydrochloride
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Description
2-(4-Fluoro-2-methylphenyl)pyrrolidine hydrochloride is a chemical compound with the molecular formula C11H15ClFN It is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle, and features a fluorinated aromatic ring
Properties
Molecular Formula |
C11H15ClFN |
|---|---|
Molecular Weight |
215.69 g/mol |
IUPAC Name |
2-(4-fluoro-2-methylphenyl)pyrrolidine;hydrochloride |
InChI |
InChI=1S/C11H14FN.ClH/c1-8-7-9(12)4-5-10(8)11-3-2-6-13-11;/h4-5,7,11,13H,2-3,6H2,1H3;1H |
InChI Key |
GHBRSTAAQVWMGK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)F)C2CCCN2.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(4-Fluoro-2-methylphenyl)pyrrolidine hydrochloride typically involves the reaction of 4-fluoro-2-methylbenzaldehyde with pyrrolidine under specific conditions. The reaction is often carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The resulting compound is then purified and converted to its hydrochloride salt form.
Industrial Production Methods
Industrial production of 2-(4-Fluoro-2-methylphenyl)pyrrolidine hydrochloride may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as crystallization, filtration, and drying to obtain the final product in its pure form.
Chemical Reactions Analysis
Types of Reactions
2-(4-Fluoro-2-methylphenyl)pyrrolidine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.
Substitution: The aromatic ring can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce amines or alcohols. Substitution reactions can result in a variety of substituted aromatic compounds.
Scientific Research Applications
2-(4-Fluoro-2-methylphenyl)pyrrolidine hydrochloride has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activity and interactions with biological targets.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of pharmaceutical compounds.
Industry: It is used in the development of new materials and as an intermediate in the production of agrochemicals and other industrial products.
Mechanism of Action
The mechanism of action of 2-(4-Fluoro-2-methylphenyl)pyrrolidine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact mechanism depends on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds
2-Fluoro-4-methylaniline: A related compound with similar structural features but different functional groups.
2-(3-Fluoro-4-methoxyphenyl)pyrrolidine hydrochloride: Another derivative with a methoxy group instead of a methyl group.
Uniqueness
2-(4-Fluoro-2-methylphenyl)pyrrolidine hydrochloride is unique due to its specific combination of a fluorinated aromatic ring and a pyrrolidine moiety. This combination imparts distinct chemical and biological properties, making it valuable for various research applications.
Biological Activity
2-(4-Fluoro-2-methylphenyl)pyrrolidine hydrochloride is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.
- Molecular Formula : C11H14ClFN
- Molecular Weight : 217.69 g/mol
- IUPAC Name : 2-(4-Fluoro-2-methylphenyl)pyrrolidine hydrochloride
Biological Activity Overview
Research indicates that 2-(4-Fluoro-2-methylphenyl)pyrrolidine hydrochloride exhibits various biological activities, primarily through its interaction with biological targets. The compound has shown promise in several areas:
- Antimicrobial Activity : Preliminary studies suggest that pyrrolidine derivatives, including this compound, possess significant antibacterial properties against Gram-positive and Gram-negative bacteria .
- CNS Activity : The structure of the compound suggests potential neuropharmacological effects, which are being explored in models of anxiety and depression.
- Inhibition of Cancer Cell Growth : Some derivatives have been investigated for their ability to inhibit cancer cell proliferation, particularly in ovarian cancer models .
The biological activity of 2-(4-Fluoro-2-methylphenyl)pyrrolidine hydrochloride is hypothesized to involve the following mechanisms:
- Receptor Interaction : The compound may interact with specific neurotransmitter receptors or enzymes involved in cellular signaling pathways.
- Inhibition of Enzyme Activity : Similar compounds have been shown to inhibit key enzymes that facilitate tumor growth and proliferation.
Case Study 1: Antimicrobial Efficacy
A study evaluated the antimicrobial properties of various pyrrolidine derivatives, including 2-(4-Fluoro-2-methylphenyl)pyrrolidine hydrochloride. The Minimum Inhibitory Concentration (MIC) was determined against multiple bacterial strains. The results indicated effective inhibition against Staphylococcus aureus and Escherichia coli, with MIC values ranging from 0.0039 to 0.025 mg/mL .
Case Study 2: Neuropharmacological Effects
In a series of experiments assessing the neuropharmacological effects of pyrrolidine derivatives, this compound was tested in animal models for its anxiolytic and antidepressant-like activities. Results showed significant reductions in anxiety-like behavior compared to control groups, suggesting a potential therapeutic application in treating anxiety disorders.
Research Findings Summary
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
